Cas no 1246816-50-1 (R-(-)-Arundic Acid-d3)

• Product Name: R-(-)-Arundic Acid-d3
• CAS No: 1246816-50-1
• MF: C₁₁H₂₂O₂
• MW: 189.309669017792
• CID: 2242993
• Update Time: 2025-06-12

R-(-)-Arundic Acid-d3 Chemical and Physical Properties

Names and Identifiers

• R-(-)-Arundic Acid-d3
• (2R)-2-(3,3,3-Trideuteriopropyl)octanoic acid

• Inchi： 1S/C11H22O2/c1-3-5-6-7-9-10(8-4-2)11(12)13/h10H,3-9H2,1-2H3,(H,12,13)/t10-/m1/s1/i2D3
• InChI Key： YCYMCMYLORLIJX-AHTUJLEFSA-N
• SMILES： OC([C@H](CCC([2H])([2H])[2H])CCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 132
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3

Additional information on R-(-)-Arundic Acid-d3

Comprehensive Overview of R-(-)-Arundic Acid-d3 (CAS No. 1246816-50-1): Applications and Research Insights

R-(-)-Arundic Acid-d3 (CAS No. 1246816-50-1) is a deuterated derivative of the neuroprotective agent Arundic Acid, a compound gaining significant attention in neuroscience and pharmaceutical research. This isotopically labeled variant, featuring three deuterium atoms, is pivotal in pharmacokinetic and metabolic studies due to its enhanced stability and traceability. Researchers increasingly leverage R-(-)-Arundic Acid-d3 to investigate neurodegenerative diseases, such as Alzheimer's and Parkinson's, aligning with the growing global focus on brain health and aging populations.

The compound's unique structure, characterized by the R-(-) enantiomeric form and deuterium substitution, ensures minimal interference with biological systems while improving analytical precision. This makes it invaluable for LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) applications, addressing the rising demand for reliable isotopic standards in drug development. Recent studies highlight its role in modulating astrocyte activation, a hot topic in neuroinflammation research, as scientists explore novel therapies for neurodegenerative disorders.

In the context of precision medicine, R-(-)-Arundic Acid-d3 exemplifies the shift toward targeted therapeutics. Its deuterated form reduces metabolic degradation, prolonging half-life—a critical factor in optimizing drug efficacy. This aligns with trending searches on "deuterated drugs" and "isotope-labeled compounds," reflecting industry interest in improved pharmacokinetics. Furthermore, its potential synergy with biomarker discovery tools positions it as a key player in personalized healthcare innovations.

From a synthetic chemistry perspective, the preparation of R-(-)-Arundic Acid-d3 involves sophisticated deuteration techniques, often employing catalytic hydrogen-deuterium exchange. This process underscores the compound's relevance in green chemistry initiatives, as deuterated molecules can reduce dosage frequencies and environmental impact. Such advancements resonate with queries like "sustainable drug design" and "deuterium in pharmaceuticals," frequently searched by academic and industrial audiences.

Ongoing clinical investigations into R-(-)-Arundic Acid-d3 also intersect with the burgeoning field of neuroprotection. As public awareness of cognitive health grows, evidenced by spikes in searches for "neuroprotective agents" and "delaying dementia," this compound's mechanism—targeting oxidative stress and glial cell dysfunction—offers promising avenues. Its deuterated variant further enables clearer mechanistic insights, addressing the demand for translatable research models.

In summary, R-(-)-Arundic Acid-d3 (CAS No. 1246816-50-1) represents a convergence of isotopic labeling technology and neuropharmacology. Its applications span drug metabolism studies, neuroinflammation research, and precision therapeutics, making it a subject of intense scientific and commercial interest. By addressing contemporary questions around deuterated compounds and neurodegenerative disease treatments, this profile underscores its multifaceted significance in modern biomedical science.